Cas no 12040-48-1 (2-Propenoic acid,3-[1,1'-biphenyl]-4-yl-, bismuth(3+) salt (3:1))

• Product Name: 2-Propenoic acid,3-[1,1'-biphenyl]-4-yl-, bismuth(3+) salt (3:1)
• CAS No: 12040-48-1
• MF: C₄₅H₃₃BiO₆
• MW: 878.720309972763
• CID: 214075
• PubChem ID: 6433560
• Update Time: 2025-04-19

2-Propenoic acid,3-[1,1'-biphenyl]-4-yl-, bismuth(3+) salt (3:1) Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,3-[1,1'-biphenyl]-4-yl-, bismuth(3+) salt (3:1)
• Bismuth 3-(4-biphenylyl)acrylate
• 2-Propenoic acid, 3-(1,1'-biphenyl)-4-yl-, bismuth(3+) salt (9CI)
• Bi-Flogan
• Bismuth diphenylylacrylate
• bismuth(3+) tris[(2E)-3-biphenyl-4-ylprop-2-enoate]
• Cinnamic acid, p-phenyl-, bismuth(3+) salt
• Difenililacrilato di bismuto
• Difenililacrilato di bismuto [Italian]
• M.G. 8001
• Sale di bismuto dell'acido difenililacrilico
• Sale di bismuto dell'acido difenililacrilico [Italian]
• 2-Propenoic acid, 3-(1,1'-biphenyl)-4-yl-, bismuth(3+) salt
• bismuth;(E)-3-(4-phenylphenyl)prop-2-enoate
• 12040-48-1

• Inchi： 1S/3C15H12O2.Bi/c3*16-15(17)11-8-12-6-9-14(10-7-12)13-4-2-1-3-5-13;/h3*1-11H,(H,16,17);/q;;;+3/p-3/b3*11-8+;
• InChI Key： LAFSZQISGAMVDC-ODUKAAFYSA-K
• SMILES： [Bi+3].[O-]C(/C=C/C1C=CC(=CC=1)C1C=CC=CC=1)=O.[O-]C(/C=C/C1C=CC(=CC=1)C1C=CC=CC=1)=O.[O-]C(/C=C/C1C=CC(=CC=1)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 878.20779
• Monoisotopic Mass: 878.208097
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 52
• Rotatable Bond Count: 6
• Complexity: 263
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 120

Experimental Properties

• Density: g/cm3
• Boiling Point: 412.9°Cat760mmHg
• Flash Point: 308°C
• PSA: 120.39